This article enables an understanding of scientific practice and funding in a peripheral country ruled by a dictatorship in the interwar period, and thus provides the basis for comparison with studies of other non-democratic regimes. We examine the work of Portugal's Junta de Educação Nacional (National Education Board), which administered and provided funding for science from 1929 to 1936. Our findings show that this public body encouraged the participation of the Portuguese academic community in international science networks. This scenario contrasts with the dominant historiographical thesis that between the wars the Portuguese academic community did not play a role in international networks, and that it lacked state support. Also in contrast with the dominant historiography, whose ideological bias meant that a simplified picture was portrayed, whereas the reality is shown to be complex, this study demonstrates that the Portuguese dictatorial state sought to foster scientific progress through the Junta, but that resentment among academics and the resistance of universities to innovation meant that this objective was only partially achieved. Finally, the memory of a number of scientists has been rescued from oblivion, as we show how their political stance during the dictatorship led to their being ignored by historiographers when democracy prevailed.

The early microscopist Robert Hooke (1653–1703) is commonly credited with the discovery and naming of biological cells in the course of his studies of plant tissues. Surprisingly, the theoretical context of this apparent discovery is rarely evaluated when Hooke's contribution to the development of modern biology is discussed. Hooke worked within the conceptual framework of the developing fibre doctrine, and consequently interpreted plant and animal structures as solid yet porous materials that directed and regulated the movements of fluids. The strength of his theory-derived expectations is exemplified by his postulate of valve-like passages in plant cell walls despite his admitted inability to detect any. Neglecting Hooke's theoretical background, modern commentators regularly misread important parts of his anatomical works. This shows, for instance, in the common assertion that Hooke used pore and cell interchangeably when in fact they represented the whole and its part, or in the claim that his cells were closed structures. Here I present a reconstruction of what Hooke and contemporary scholars meant when they spoke of cells in plant materials, namely elements of continuous pipes for fluid transport, and evaluate alternative interpretations.

No person proposed to the early Royal Society has a less certain biography than Giles Rawlins. A ‘Mr. Rawlins’ was proposed as a candidate for election on 26 December 1660 in a group of seven. The other members of this group were Robert Boyle, Henry Oldenburg, John Denham, Elias Ashmole, John Evelyn and Nathaniel Henshaw. But whereas these six other men are greater or lesser luminaries of the Society, Rawlins is a blank. R. E. W. Maddison in 1960 could only ‘suggest’ his likely identity; and Michael Hunter in The Royal Society and its Fellows (1982 and 1994) went no further than Maddison.1Following my discovery in the National Library of Ireland of Rawlins's only autograph letter, it is possible for the first time to confirm his identity. Further, this discovery allows the reconstruction of the rest of Rawlins's life: his upbringing as the son of a minor diplomat; his work in the Interregnum as a cross-Channel royalist messenger; his consequent rise and reward in the Duke of York's household; and his death in one of the most notorious duels of the Restoration.

It has been said that the Royal Society of the eighteenth century was in decline. The ground-breaking experimentation of the Restoration period was long gone, to be followed by talk rather than action, and the pages of Philosophical Transactions were filled with papers by provincial clergymen on natural curiosities and antiquities. But the links between the Royal Society and the Spalding Gentlemen's Society (SGS)—founded in 1712 and still in existence as the country's longest-lived provincial learned society—show a connection not just between city and country, but between scientific and antiquarian research, fields that had not yet assumed their distinct modern forms. A fruitful correspondence existed between the two societies for several decades in the first half of the century, and a number of Fellows (including Newton) became honorary members of the SGS. In this article, I show that the SGS did not simply rely on its metropolitan connections for intellectual sustenance, but rather, that this joint association allowed it to flourish as a dynamic society that cultivated international networks.

In 1924 Casey Wood, founder of the Blacker Wood Library at McGill University in Montreal, acquired a large portfolio of paintings of Indian birds from an antiquarian dealer in London, England. In addition to 121 watercolours of birds, the portfolio contained a dozen botanical sketches and 31 watercolours of Indian fish. After further research, Wood concluded that the birds had been painted by Lady Elizabeth Gwillim (1763–1807), the wife of a Supreme Court justice in Madras (now Chennai), during the brief period from her arrival in 1801 until her death six years later. The bird paintings that so impressed Wood were created through the intersection of three different stories: the first, the work of a particularly focused Englishwoman who arrived in Madras prepared to paint its natural productions, especially its birds; the second, the story of the Indian bird catchers and the long history of fowling in India; and the third, the story of the birds themselves, their migrations, forced and otherwise, and their entrapments, which brought them into relationship with the bird catchers and the painter.

In 1781, the first issue of The Lady's Poetical Magazine lauded Queen Charlotte (1744–1818) for her role in furthering the sciences, and indeed, to give but one example, the queen's interest in the geological researches of her reader, Jean André de Luc (1727–1817), induced him to write a treatise on his system for her perusal. Besides assembling a significant library containing volumes on all kinds of intellectual pursuits, she collected natural history specimens and scientific instruments, and employed, funded or corresponded with both male and female scientists, often by means of intermediaries. Like many other eighteenth-century women, the queen was aware of the significance of diligent networking, although she, too, as this article shows, faced particular difficulties when trying to assemble or access networks at court, despite her many connections to bluestockings, physicians, astronomers and botanists. Women's scientific interests have frequently been obscured by historiography's focus on the pursuits of male scientists: by uncovering female networks such as Queen Charlotte's, we get a chance to revise our notions of (elite) women's scientific pursuits in the eighteenth century.

Scholarship on Lady Mary Wortley Montagu and her involvement in the introduction of smallpox inoculation into 1720s English society generally concurs that, were it not for Montagu, inoculation might never, or would have taken significantly longer to, come about. This article argues that whilst Montagu can take the credit for popularizing the notion of inoculating against smallpox, it was not the method she personally introduced that ended up becoming general practice. Her ‘Turkish’ technique was shunned, not just by the male medical elite, but by those in her female network. For whilst they were evidently convinced by the idea of inoculation, they were not prepared to apply her foreign method, which strayed so considerably outside the bounds of what made sense to them intellectually and morally. Sanctioning a version of inoculation that adhered to the tenets of humoral medicine, they effectively advanced an ‘English’ version of it. These findings not only nuance the true nature of Montagu's contribution to the introduction of smallpox inoculation, but also reveal the extent to which its success depended upon the knowledge, experience and say-so of the female circle who first adopted it.

This paper sets out a new interpretation of the agency of scientific instruments in the field. It uses Actor Network Theory as a conceptual framework, which invokes the concept of non-human agency, meaning that scientific instruments can affect outcomes and processes. It argues that the instruments taken on expeditions by travellers on behalf of the Royal Geographical Society (RGS) had agency in knowledge creation simply by being present. Having bequeathed the instruments, the RGS had sanctioned the expedition, and knowledge had to result regardless of whether the instruments had been utilized as intended. The paper builds on the work of historians on the morality of precision, but, by engaging in a detailed comparison of rhetoric and action in two case studies, it suggests a different approach. Observing the strategies of the RGS for knowledge creation in varying circumstances, it argues that the instruments had agency owing to their embedded resource rather than their tangible numerical outputs. The instruments did not always work as mediators between humans and natural phenomena, as the human actants were not able to exploit them as such. Nevertheless, they had agency in knowledge creation as their presence ensured success. The paper is based on published and unpublished material, the latter in the RGS–Institute of British Geographers archives.

The history of archaeology, and of Egyptology, has traditionally been written as a linear narrative of progress, with narrow-minded amateurs—the antiquaries—giving way to professional archaeologists. For some, Joseph Hekekyan's excavations (co-directed by Leonard Horner) at Memphis and Heliopolis in the 1850s have been seen as a turning point, when the geological principle of stratigraphy was applied to archaeology, thus giving rise to methodical scientific excavation. This article challenges the existing narrative by showing how critiques of Hekekyan's excavation and Horner's interpretation, by the antiquary and historian Samuel Sharpe, inspired the eminent geologist Charles Lyell to seek the opinion of John Gardner Wilkinson, another leading antiquarian Egyptologist, as to the validity of the excavations. Wilkinson's specialist knowledge of Egypt enabled him to identity the problematic assumptions that underpinned the excavation programme, which other leading scholars had missed. Though Lyell was unsuccessful in obtaining the support he desired, he became aware of the more complex situation on the ground in Egypt. Instead of ushering in an age of scientific Egyptology, the Horner–Hekekyan programme highlights how new methodological techniques were contested by contemporaries, and did not immediately or necessarily translate into improved knowledge: a much-neglected dimension in fieldwork-centred disciplinary histories.

Scientific journal publishing has become a lucrative enterprise, for commercial firms and (some) society publishers alike; but it was not always thus. The Royal Society is the publisher of the world's longest-running scientific journal, and for most of the history of the Philosophical Transactions, its publication was a severe drain on the Society's finances. This paper uses the rich archives of the Royal Society to investigate the economic transformation of journal publishing over the course of the twentieth century. It began the century as a scholarly mission activity heavily subsidized by the Society, but ended it as a valuable income stream. Never-before-seen data reveal three phases: the end of the philanthropic model of circulation; the transition to a sales-based commercial model amidst the post-war boom in subscriber numbers; and the challenges facing that new business model once subscriber numbers went into decline in the late twentieth century. The paper does not directly address the open access movement of the twenty-first century, but is essential reading to understand the financial background.